Cas no 28332-50-5 (Dehydrocholsaeure)

• Product Name: Dehydrocholsaeure
• CAS No: 28332-50-5
• MF: C₂₄H₃₄O₅
• MW: 402.523767948151
• CID: 2071596
• Update Time: 2025-03-29

Dehydrocholsaeure Chemical and Physical Properties

Names and Identifiers

• Dehydrocholsaeure

• Inchi： 1S/C24H34O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-14,16-18,22H,4-12H2,1-3H3,(H,28,29)/t13-,14?,16-,17+,18+,22+,23+,24-/m1/s1
• InChI Key： OHXPGWPVLFPUSM-MJJVKYPHSA-N
• SMILES： C1[C@@]2(C)C(CC([C@]3([H])[C@]2([H])CC(=O)[C@@]2(C)[C@@]3([H])CC[C@@H]2[C@H](C)CCC(O)=O)=O)CC(=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 4